1,3-Dihydroxy-6,6-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of tetrahydroisoquinoline derivatives, which are related to the requested compound, has been described in the literature . The reaction was first described by Pictet and Spengler in 1911, where phenylethylamine and dimethoxymethane were used in the presence of aqueous HCl at 100 °C to afford THIQ . Later, researchers replaced dimethoxymethane with aldehydes to give one substituted THIQs .Chemical Reactions Analysis
Tetrahydroisoquinoline, a related compound, has weakly basic properties and forms salts with strong acids . It can be dehydrogenated to give isoquinoline and hydrogenated to decahydroisoquinoline . Like other secondary amines, tetrahydroisoquinoline can be oxidized to the corresponding nitrone using hydrogen peroxide, catalyzed by selenium dioxide .Scientific Research Applications
Synthesis and Derivatives
- Synthesis Techniques: Innovative synthesis methods for derivatives of this compound have been explored, such as the facile synthesis of tetrahydropyrimido quinoline derivatives (Elkholy & Morsy, 2006).
- Transformations and Applications: The compound has been used as a starting material for synthesizing various heterocyclic systems with potential applications in different fields. For example, its transformation into lamellarin G trimethyl ether and lamellarin U, as well as its use in synthesizing tetrahydroprotoberberines and bisbenzylisoquinoline alkaloids, demonstrates its versatility (Liermann & Opatz, 2008); (Blank & Opatz, 2011).
Chemical Properties and Reactions
- Chemical Reactions and Properties: The compound's reactivity and transformation into various chemical structures have been extensively studied. This includes its conversion into different heterocyclic systems and the study of its properties in various chemical reactions (Paronikyan et al., 2019).
Potential Applications
- Antimicrobial Activity: Some derivatives of this compound have been evaluated for their antimicrobial activities, highlighting its potential in the development of new antimicrobial agents (Gholap et al., 2007).
- Insecticidal Properties: Research has also explored the use of certain derivatives as insecticides, emphasizing the compound's potential in agricultural applications (Bakhite et al., 2022).
Structural Analysis and Molecular Studies
- X-Ray Diffraction Analysis: The compound's structure has been analyzed using X-ray diffraction, which aids in understanding its molecular configuration and potential interactions (Krasnov et al., 2002).
Properties
IUPAC Name |
1-hydroxy-6,6-dimethyl-3-oxo-2,5,7,8-tetrahydroisoquinoline-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-12(2)4-3-7-8(5-12)9(6-13)11(16)14-10(7)15/h3-5H2,1-2H3,(H2,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMAQVGUVSOKPSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC2=C(NC(=O)C(=C2C1)C#N)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901139772 | |
Record name | 1,2,5,6,7,8-Hexahydro-3-hydroxy-6,6-dimethyl-1-oxo-4-isoquinolinecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901139772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
890023-13-9 | |
Record name | 1,2,5,6,7,8-Hexahydro-3-hydroxy-6,6-dimethyl-1-oxo-4-isoquinolinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=890023-13-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,5,6,7,8-Hexahydro-3-hydroxy-6,6-dimethyl-1-oxo-4-isoquinolinecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901139772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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